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Compound of Interest

Compound Name: Brinzolamide

Cat. No.: B549342

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed methodologies for the quantitative analysis of
Brinzolamide in various matrices. The protocols are intended for use by researchers,
scientists, and professionals in drug development and quality control.

Introduction

Brinzolamide is a carbonic anhydrase inhibitor used to lower intraocular pressure in patients
with open-angle glaucoma or ocular hypertension.[1] Accurate and precise measurement of
Brinzolamide concentrations in pharmaceutical formulations and biological samples is crucial
for quality control, pharmacokinetic studies, and clinical monitoring. This document outlines
several validated analytical methods for this purpose, including High-Performance Liquid
Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS),
and UV-Visible Spectrophotometry.

Mechanism of Action of Brinzolamide

Brinzolamide is a highly specific, non-competitive, and reversible inhibitor of carbonic
anhydrase Il (CA-II).[2][3] The inhibition of CA-II in the ciliary processes of the eye reduces the
formation of bicarbonate ions, which in turn decreases aqueous humor secretion.[1][4] This
leads to a reduction in intraocular pressure.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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